Methyl 3-Amino-4-(Isopropylamino)Benzoate

• IUPAC Name: methyl 3-amino-4-(propan-2-ylamino)benzoate
• InChI: InChI=1S/C11H16N2O2/c1-7(2)13-10-5-4-8(6-9(10)12)11(14)15-3/h4-7,13H,12H2,1-3H3
• InChI Key: HLELQEAHNDLXDC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=C(C=C(C=C1)C(=O)OC)N
• Molecular Formula: C11H16N2O2
• DSSTOX Substance ID: DTXSID50371611
• Molecular Weight: 208.26 g/mol
• CAS RN: 511240-22-5

Description

“Methyl 3-Amino-4-(Isopropylamino)Benzoate” is a chemical compound with the molecular formula C11H16N2O2. It has a molecular weight of 208.26. This compound is typically stored at refrigerated temperatures.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C11H16N2O2/c1-7(2)13-10-5-4-8(6-9(10)12)11(14)15-3/h4-7,13H,12H2,1-3H3. This indicates that the molecule consists of a benzene ring substituted with an amino group, an isopropylamino group, and a methyl ester group.

Scientific Research Applications

Synthesis and Labeling in Radiopharmaceuticals

Methyl 4-(2,5-dihydroxybenzylamino)benzoate, a compound structurally related to Methyl 3-Amino-4-(Isopropylamino)Benzoate, has been utilized in the synthesis of radiolabeled compounds. Taylor et al. (1996) demonstrated the preparation of benzyl-7-3H and benzoyl-7-14C labeled derivatives of this compound, showcasing its potential in radiopharmaceutical applications, particularly for tracing and imaging studies in medical research (Taylor et al., 1996).

Role in the Synthesis of Heterocyclic Systems

Compounds similar to this compound have been used as intermediates in the synthesis of various heterocyclic systems. For instance, Toplak et al. (1999) utilized Methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate, a related compound, in the synthesis of pyrimidinones, pyridazinones, and other heterocycles, demonstrating the utility of these compounds in creating a diverse range of biologically active molecules (Toplak et al., 1999).

Applications in Molecular Structure Analysis

The study of molecular structures and interactions is another area where related compounds have been applied. Portilla et al. (2007) explored the hydrogen-bonded structures of methyl 3-nitro-4-[(5-phenyl-1H-pyrazol-3-yl)amino]benzoate, revealing insights into molecular-electronic structure and intermolecular interactions. This kind of research is crucial for understanding the properties and potential applications of related chemical compounds (Portilla et al., 2007).

Conjugate Addition in Asymmetric Synthesis

The conjugate addition of lithium amides to compounds like Methyl 4-(N-benzyl-N-allylamino)but-2-enoate, which is structurally similar to this compound, has been investigated for asymmetric synthesis. Davies et al. (2006) demonstrated that this method allows access to aminopyrrolidines, a class of compounds with significant potential in pharmaceutical chemistry (Davies et al., 2006).

Supramolecular Structure Studies

The study of supramolecular structures is another application where related compounds have been utilized. Portilla et al. (2007) again provided insights into the hydrogen-bonded supramolecular structures in substituted 4-pyrazolylbenzoates, enhancing our understanding of molecular self-assembly and interaction, which is crucial for the development of novel materials and nanotechnology applications (Portilla et al., 2007).

Safety and Hazards

When handling “Methyl 3-Amino-4-(Isopropylamino)Benzoate”, it is recommended to avoid contact with skin and eyes, avoid breathing mist, gas, or vapors, and use personal protective equipment. It is also advised to ensure adequate ventilation and avoid the formation of dust and aerosols.

Synthesis routes and methods

Procedure details

3-Amino-4-isopropylamino-benzoic acid methyl ester (700.0 mg) was prepared by following General Procedure B starting from 4-isopropylamino-3-nitro-benzoic acid methyl ester (900.0 mg) and Pd/C (20% by weight, 180.0 mg) in MeOH:EtOAc (1:1, 10.0 mL). The crude product was used in the next step without further purification.